Cas no 2138356-05-3 (1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-)

• Product Name: 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-
• CAS No: 2138356-05-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5294495
• Update Time: 2025-10-23

1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-

• Inchi： 1S/C13H21NO/c1-9-11(10-5-6-10)13(14-12(9)15)7-3-2-4-8-13/h9-11H,2-8H2,1H3,(H,14,15)
• InChI Key： MQDRICIMGKDYMZ-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(C2CC2)C(C)C1=O

Additional information on 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-

1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-

The compound with CAS No. 2138356-05-3, known as 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic ketone family, characterized by its unique spiro structure and functional groups that contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug design and material science, making it a focal point for researchers worldwide.

Spirocyclic compounds like 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl- are known for their rigid and compact structures, which often result in enhanced stability and bioavailability. The presence of a cyclopropyl group at the 4-position and a methyl group at the 3-position further modulates the compound's electronic and steric properties, making it an ideal candidate for exploring novel chemical reactions and biological activities. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various solvents and under different reaction conditions, providing valuable insights into its synthetic pathways.

The synthesis of 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl- involves a multi-step process that typically begins with the preparation of precursor molecules. One of the most efficient methods reported in recent literature involves the use of ring-closing metathesis to form the spirocyclic core. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. The integration of cyclopropyl and methyl substituents is achieved through carefully designed substitution reactions, which are optimized to minimize side reactions and maximize purity.

From a pharmacological perspective, 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl- has shown promising activity in preclinical studies targeting various therapeutic areas. For instance, recent research has demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as cardiovascular diseases and neurological disorders. The compound's ability to interact with these receptors in a highly specific manner suggests its potential as a lead molecule for drug development.

In addition to its pharmacological applications, 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl- has also been explored for its role in materials science. Its rigid structure and unique electronic properties make it an attractive candidate for use in organic electronics and advanced materials. Researchers have investigated its potential as a building block for constructing supramolecular assemblies and functional polymers, which could revolutionize the field of nanotechnology.

Recent breakthroughs in analytical techniques have further enhanced our understanding of this compound's properties. For example, high-resolution mass spectrometry (HRMS) has been employed to confirm the molecular formula and purity of 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its stereochemical configuration. These advancements have not only improved the accuracy of experimental results but also facilitated the development of more efficient synthetic strategies.

In conclusion, 1-Azaspiro[4.5]decan-2-one, 4-cyclopropyl-3-methyl-, CAS No: 2138356-05-3, stands out as a remarkable example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research uncovering new applications and mechanisms of action, this compound is poised to play a pivotal role in shaping future advancements in chemistry and medicine.